Cas no 391212-05-8 (2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoic acid)

• Product Name: 2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoic acid
• CAS No: 391212-05-8
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 1093239
• PubChem ID: 22286090
• Update Time: 2025-07-21

2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoic acid
• 2-(4-chloro-2-fluoroanilino)-3,4-difluorobenzoic acid
• DTXSID001189718
• 2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoicacid
• SB82944
• 2-[(4-CHLORO-2-FLUOROPHENYL)AMINO]-3,4-DIFLUOROBENZOIC ACID
• 391212-05-8
• SCHEMBL4748540

• Inchi： 1S/C13H7ClF3NO2/c14-6-1-4-10(9(16)5-6)18-12-7(13(19)20)2-3-8(15)11(12)17/h1-5,18H,(H,19,20)
• InChI Key： VCYDVHPQVKZGRU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)NC1C(=C(C=CC=1C(=O)O)F)F

Computed Properties

• Exact Mass: 301.01181
• Monoisotopic Mass: 301.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoic acid

Introduction to 2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoic Acid (CAS No. 391212-05-8)

2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoic acid, identified by its CAS number 391212-05-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex aromatic structure and functional groups, which make it a promising candidate for various biological and chemical applications.

The molecular structure of 2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoic acid consists of a benzoic acid core substituted with fluorine and chlorine atoms at specific positions. The presence of these halogen atoms introduces unique electronic properties to the molecule, enhancing its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The 4-chloro-2-fluorophenyl group, in particular, is a key feature that contributes to the compound's reactivity and binding affinity towards biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoic acid are being extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The fluorine atoms in the molecule play a crucial role in modulating the pharmacokinetic properties of the drug candidates, thereby influencing their absorption, distribution, metabolism, and excretion (ADME) profiles.

The synthesis of 2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the technical expertise required but also underscore the importance of innovative approaches in pharmaceutical chemistry.

One of the most compelling aspects of 2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoic acid is its potential as a scaffold for drug discovery. The combination of chloro and fluoro substituents provides multiple sites for further functionalization, allowing researchers to tailor the molecule's properties to specific biological targets. This flexibility has led to several promising derivatives that exhibit enhanced pharmacological activity in preclinical studies.

The biological activity of 2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoic acid has been explored in various in vitro and in vivo models. Initial studies have demonstrated its ability to interact with specific enzymes and receptors involved in disease pathways. For instance, research indicates that this compound may inhibit the activity of certain kinases associated with cancer cell proliferation. Additionally, its interaction with inflammatory pathways suggests potential applications in anti-inflammatory therapies.

The role of fluorine atoms in enhancing drug efficacy is well-documented in the literature. The presence of fluorine can increase metabolic stability, improve binding affinity to biological targets, and modulate drug distribution within the body. In the case of 2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoic acid, the dual substitution with chlorine and fluorine atoms at the aromatic ring creates a unique chemical environment that may contribute to its observed biological effects.

Ongoing research is further elucidating the mechanisms by which 2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoic acid exerts its pharmacological effects. Advanced spectroscopic techniques and computational modeling are being utilized to understand the molecular interactions at a detailed level. These studies not only provide insights into the compound's mechanism of action but also guide future modifications aimed at optimizing its therapeutic potential.

The pharmaceutical industry continues to invest heavily in developing novel compounds like 2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoic acid. The demand for innovative drugs with improved safety profiles has driven significant advancements in synthetic chemistry and drug design. As a result, compounds with complex structures like this one are becoming increasingly prevalent in clinical development pipelines.

In conclusion, 2-((4-Chloro-2-fluorophenyl)amino)-3,4-difluorobenzoic acid (CAS No. 391212-05-8) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. The ongoing investigations into its pharmacological properties highlight its significance as a scaffold for developing new therapeutic agents. As research progresses, it is anticipated that this compound will contribute valuable insights into disease treatment strategies and advance our understanding of molecular interactions at the atomic level.